Cas no 1179359-64-8 (3-(Isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine)

3-(Isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine structure
1179359-64-8 structure
Product Name:3-(Isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine
CAS No:1179359-64-8
MF:C11H8N4S
MW:228.273019790649
CID:2134319
Update Time:2023-08-04

3-(Isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-isoquinolinyl)-1,2,4-Thiadiazol-5-amine
    • 3-(isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine
    • 3-(Isoquinolin-1-yl)-1,2,4-thiadiazol-5-amine
    • Inchi: 1S/C11H8N4S/c12-11-14-10(15-16-11)9-8-4-2-1-3-7(8)5-6-13-9/h1-6H,(H2,12,14,15)
    • InChI Key: XWEMFYXEDZLMFA-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(C2C3C=CC=CC=3C=CN=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Topological Polar Surface Area: 92.9
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